![molecular formula C8H12N2O2 B1428576 1H-Imidazole-2-propanoic acid, 1-methyl-, methyl ester CAS No. 869846-77-5](/img/structure/B1428576.png)
1H-Imidazole-2-propanoic acid, 1-methyl-, methyl ester
Overview
Description
“1H-Imidazole-2-propanoic acid, 1-methyl-, methyl ester” is a derivative of imidazole . Imidazole is a heterocyclic compound and it’s a key component of many important biological molecules. The imidazole ring is present in important biological compounds such as histidine and histamine .
Synthesis Analysis
The synthesis of imidazole derivatives has been a topic of interest in recent years . The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These heterocycles are key components to functional molecules that are used in a variety of everyday applications .Scientific Research Applications
Synthesis and Transformations
- A series of optically active 1H-imidazole 3-oxides were prepared by reacting α-(hydroxyimino) ketones, α-amino acid methyl esters, and formaldehyde, showcasing a method to produce 1H-imidazole derivatives with potential applications in organic synthesis and pharmaceuticals (Jasiński et al., 2008).
- The synthesis of 3-(1-methyl-1H-imidazol-2-ylthio)propanoic acid, a mitochondria-targeted prodrug of the antioxidant methimazole, illustrates the pharmaceutical potential of these compounds (Hattan et al., 2013).
Biological and Medicinal Applications
- Novel imidazole methyl 3-(4-(aryl-2-ylamino)phenyl)propanoates show potent inhibitory activity in a MCF-7 CYP26A1 microsomal assay, indicating their potential as inhibitors in cancer therapy (Gomaa et al., 2011).
- Imidazol-1-ylalkanoic acids, including derivatives of 1H-imidazole, were used as extrinsic 1H NMR probes for determining intracellular and extracellular pH, showing applications in biological and medical imaging (Gil et al., 1994).
Chemical and Material Science
- Ethylation of imidazole-4-acetate methyl ester yielded compounds convertible to their potassium carboxylate salts, showing relevance in material sciences and coordination chemistry (Banerjee et al., 2013).
- The synthesis and characterization of imidazole containing amide fluorescence probes for Ni2+ detection demonstrate applications in environmental monitoring and analytical chemistry (Annaraj et al., 2016).
properties
IUPAC Name |
methyl 3-(1-methylimidazol-2-yl)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-10-6-5-9-7(10)3-4-8(11)12-2/h5-6H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFTLZPPPLWNJKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1CCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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